Cas no 5379-97-5 (diethyl (acetylamino)(1H-indol-3-ylmethyl)propanedioate)

• Product Name: diethyl (acetylamino)(1H-indol-3-ylmethyl)propanedioate
• CAS No: 5379-97-5
• MF: C₁₈H₂₂N₂O₅
• MW: 346.377685070038
• CID: 939170
• PubChem ID: 95661
• Update Time: 2025-04-19

diethyl (acetylamino)(1H-indol-3-ylmethyl)propanedioate Chemical and Physical Properties

Names and Identifiers

• diethyl (acetylamino)(1H-indol-3-ylmethyl)propanedioate
• diethyl 2-acetamido-2-(1H-indol-3-ylmethyl)propanedioate
• Diethyl acetamido(1H-indol-3-ylmethyl)malonate
• propanedioic acid, 2-(acetylamino)-2-(1H-indol-3-ylmethyl)-, diethyl ester
• SCHEMBL13911074
• N-acetyl-alpha,alpha-di(ethoxycarbonyl)tryptamine
• 4-22-00-06882 (Beilstein Handbook Reference)
• DTXSID10202073
• NSC 28328
• 5379-97-5
• BRN 0338581
• Propanedioic acid, (acetylamino)(1H-indol-3-ylmethyl)-, diethyl ester
• NSC-28328
• NSC28328

• Inchi： 1S/C18H22N2O5/c1-4-24-16(22)18(20-12(3)21,17(23)25-5-2)10-13-11-19-15-9-7-6-8-14(13)15/h6-9,11,19H,4-5,10H2,1-3H3,(H,20,21)
• InChI Key： MTHSUWOVPABBJP-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(CC1=CNC2C=CC=CC1=2)NC(C)=O)=O

Computed Properties

• Exact Mass: 346.15296
• Monoisotopic Mass: 346.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 97.5Ų

Experimental Properties

• Density: 1.238
• Boiling Point: 551.3°C at 760 mmHg
• Flash Point: 287.2°C
• Refractive Index: 1.573
• PSA: 97.49